Cas no 892763-69-8 (1-butyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-butyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one
• CAS No: 892763-69-8
• MF: C₂₅H₂₉FN₂O₃S
• MW: 456.57276892662
• CID: 5448403
• Update Time: 2025-10-22

1-butyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-butyl-6-fluoro-3-(4-methylphenyl)sulfonyl-7-piperidin-1-ylquinolin-4-one
• 1-butyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one

• Inchi： 1S/C25H29FN2O3S/c1-3-4-12-28-17-24(32(30,31)19-10-8-18(2)9-11-19)25(29)20-15-21(26)23(16-22(20)28)27-13-6-5-7-14-27/h8-11,15-17H,3-7,12-14H2,1-2H3
• InChI Key： SZSXUQUOZWCMLQ-UHFFFAOYSA-N
• SMILES： N1(CCCC)C2=C(C=C(F)C(N3CCCCC3)=C2)C(=O)C(S(C2=CC=C(C)C=C2)(=O)=O)=C1

Additional information on 1-butyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one

1-butyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one: A Comprehensive Overview

The compound 1-butyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892763-69-8) is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of quinolone derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule is characterized by a quinolinone core, which serves as a scaffold for various functional groups that contribute to its unique properties.

The quinolinone moiety is a well-known heterocyclic structure that has been widely explored in drug discovery due to its ability to interact with various biological targets. In this compound, the quinolinone ring is substituted with several groups that enhance its pharmacological profile. The butyl group at position 1 introduces lipophilicity, which may improve the compound's bioavailability. The fluoro substituent at position 6 is likely included to modulate the electronic properties of the molecule, potentially enhancing its binding affinity to target proteins.

One of the most notable features of this compound is the presence of a 4-methylbenzenesulfonyl group at position 3. This group is a sulfonamide derivative, which is commonly used in drug design to improve solubility and stability. The methyl substitution on the benzene ring further enhances the lipophilicity of this group, which could be beneficial for membrane permeability. Additionally, the piperidin-1-yl group at position 7 introduces a nitrogen-containing cyclic amine, which may act as a hydrogen bond donor or acceptor, thereby influencing the compound's interactions with biological systems.

Recent studies have highlighted the importance of quinolone derivatives in targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. For instance, researchers have reported that certain quinolone derivatives exhibit potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Given its structural complexity and functional diversity, 1-butyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one may possess similar or even superior biological activities compared to known quinolone-based drugs.

Moreover, the synthesis of this compound represents a significant achievement in organic chemistry. The construction of such a complex molecule requires precise control over multiple reaction steps, including coupling reactions and cyclizations. Recent advancements in catalytic asymmetric synthesis have enabled chemists to construct similar molecules with high enantioselectivity, which could be applied to the synthesis of this compound as well.

In terms of applications, this compound could serve as a lead molecule for drug discovery programs targeting specific biological pathways. For example, its quinolinone core may allow it to interact with protein kinases or other enzyme targets involved in disease progression. Preclinical studies would be necessary to evaluate its safety and efficacy in relevant animal models.

In conclusion, 1-butyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(piperidin-1-yli)-1,4-dihydroquinolin-4-one (CAS No. 892763-69-) represents a promising candidate for further exploration in pharmaceutical research. Its unique structure and functional groups suggest potential applications in treating various diseases, making it an important addition to the arsenal of bioactive compounds available to scientists today.